Cas no 2248408-58-2 (Tert-butyl 5-fluoro-2-(methylamino)benzoate)

Tert-butyl 5-fluoro-2-(methylamino)benzoate is a fluorinated aromatic ester featuring a tert-butyl ester group and a methylamino substituent. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility as a building block for synthesizing more complex molecules. The tert-butyl ester group enhances stability and solubility, while the fluorine atom and methylamino moiety offer opportunities for further functionalization. Its well-defined structure and purity make it suitable for use in coupling reactions, medicinal chemistry applications, and intermediate synthesis. The compound is typically handled under controlled conditions to maintain its integrity and reactivity.
Tert-butyl 5-fluoro-2-(methylamino)benzoate structure
2248408-58-2 structure
Product Name:Tert-butyl 5-fluoro-2-(methylamino)benzoate
CAS No:2248408-58-2
MF:C12H16FNO2
MW:225.259346961975
CID:6270246
PubChem ID:137940928
Update Time:2025-05-20

Tert-butyl 5-fluoro-2-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-6508409
    • Tert-butyl 5-fluoro-2-(methylamino)benzoate
    • 2248408-58-2
    • Inchi: 1S/C12H16FNO2/c1-12(2,3)16-11(15)9-7-8(13)5-6-10(9)14-4/h5-7,14H,1-4H3
    • InChI Key: SPZIGMLEQXDFKJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C(=O)OC(C)(C)C)NC

Computed Properties

  • Exact Mass: 225.11650692g/mol
  • Monoisotopic Mass: 225.11650692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.3Ų

Tert-butyl 5-fluoro-2-(methylamino)benzoate Pricemore >>

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Additional information on Tert-butyl 5-fluoro-2-(methylamino)benzoate

Comprehensive Overview of Tert-butyl 5-fluoro-2-(methylamino)benzoate (CAS No. 2248408-58-2)

Tert-butyl 5-fluoro-2-(methylamino)benzoate (CAS No. 2248408-58-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its fluoro and methylamino substituents, is a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing global health challenges, such as antibiotic resistance and targeted cancer therapies.

The compound’s tert-butyl ester group enhances its stability and solubility, which is critical for formulation development. Recent studies highlight its role in optimizing pharmacokinetic properties, a topic frequently searched by professionals in medicinal chemistry and drug design. With the rise of AI-driven molecular modeling, queries like "how to predict reactivity of fluorinated benzoates" or "tert-butyl ester applications in drug delivery" reflect growing interest in this niche. The 5-fluoro moiety, in particular, is a hotspot due to its prevalence in FDA-approved drugs, linking this compound to trends in precision medicine.

From a synthetic perspective, Tert-butyl 5-fluoro-2-(methylamino)benzoate is often discussed in forums focusing on green chemistry. Sustainable synthesis methods, such as catalytic fluorination or solvent-free reactions, align with the industry’s push toward eco-friendly practices. Laboratories prioritizing cost-effective scaling frequently investigate this compound’s commercial availability (CAS No. 2248408-58-2), as evidenced by search terms like "bulk suppliers of fluorinated benzoates." Its compatibility with automated synthesis platforms also makes it relevant to the high-throughput screening community.

Analytical challenges associated with this compound, such as HPLC method development for purity assessment, are another area of focus. Chromatographers often seek "benzoate derivatives separation techniques," underscoring the need for robust quality control protocols. Additionally, its methylamino group’s nucleophilicity sparks discussions on selective protection-deprotection strategies, a common pain point in multi-step syntheses. These technical nuances position CAS No. 2248408-58-2 as a case study in modern organic chemistry education.

Beyond pharmaceuticals, Tert-butyl 5-fluoro-2-(methylamino)benzoate finds exploratory applications in material science, particularly in designing fluorescent probes for biochemical assays. This intersects with trending searches on "small-molecule sensors for diagnostics," highlighting its interdisciplinary appeal. As regulatory agencies emphasize structure-activity relationship (SAR) data, this compound’s well-documented profile serves as a reference for compliance-driven research.

In summary, Tert-butyl 5-fluoro-2-(methylamino)benzoate (CAS No. 2248408-58-2) exemplifies the convergence of innovation and practicality in chemical research. Its relevance to drug discovery, sustainable synthesis, and diagnostic tools ensures its continued prominence in scientific literature and industrial applications.

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